Cas no 780729-32-0 (2-Amino-2-2-(4-decylphenyl)ethyl-1,3-propanediol)

• Product name: 2-Amino-2-2-(4-decylphenyl)ethyl-1,3-propanediol
• CAS No: 780729-32-0
• MF: C₂₁H₃₇NO₂
• MW: 335.52398
• CID: 535040
• PubChem ID: 10595435

2-Amino-2-2-(4-decylphenyl)ethyl-1,3-propanediol Chemical and Physical Properties

Names and Identifiers

• 1,3-Propanediol, 2-amino-2-[2-(4-decylphenyl)ethyl]-
• 2-amino-2-[2-(4-decylphenyl)ethyl]propane-1,3-diol
• 1,3-Propanediol, 2-amino-2-(2-(4-decylphenyl)ethyl)-
• CS-0166442
• Fingolimod decyl homolog [USP]
• UNII-O89SX9O9LL
• SCHEMBL3394797
• 2-Amino-2-(4-decylphenethyl)propane-1,3-diol (Fingolimod Impurity
• 780729-32-0
• DTXSID40442283
• CHEMBL1191567
• FINGOLIMOD HYDROCHLORIDE IMPURITY D [EP IMPURITY]
• Des(octyl)decyl fingolimod
• 2-Amino-2-(2-(4-decylphenyl)ethyl)-1,3-propanediol
• 2-Amino-2-(4-decylphenethyl)propane-1,3-diol
• 2-amino-2-[2-(4-decylphenyl)ethyl]-1,3-propanediol
• O89SX9O9LL
• Fingolimod decyl homolog
• FINGOLIMOD DECYL HOMOLOG [USP IMPURITY]
• 2-Amino-2-2-(4-decylphenyl)ethyl-1,3-propanediol

• Inchi： InChI=1S/C21H37NO2/c1-2-3-4-5-6-7-8-9-10-19-11-13-20(14-12-19)15-16-21(22,17-23)18-24/h11-14,23-24H,2-10,15-18,22H2,1H3
• InChI Key： JXAKCYOWWFCUAR-UHFFFAOYSA-N
• SMILES： CCCCCCCCCCC1=CC=C(C=C1)CCC(CO)(CO)N

Computed Properties

• Exact Mass: 335.282429423g/mol
• Monoisotopic Mass: 335.282429423g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 14
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 66.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 2-Amino-2-2-(4-decylphenyl)ethyl-1,3-propanediol

2-Amino-2-2-(4-Decylphenyl)ethyl-1,3-Propanediol: An Overview of CAS No. 780729-32-0

2-Amino-2-2-(4-decylphenyl)ethyl-1,3-propanediol (CAS No. 780729-32-0) is a multifunctional organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure and versatile properties, has shown promising applications in various areas, including pharmaceuticals, cosmetics, and advanced materials. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, synthesis methods, and potential applications of 2-Amino-2-2-(4-decylphenyl)ethyl-1,3-propanediol.

Chemical Structure and Properties

The molecular formula of 2-Amino-2-2-(4-decylphenyl)ethyl-1,3-propanediol is C₁₈H₃₅NO₃, with a molecular weight of approximately 317.46 g/mol. The compound features a central 1,3-propanediol backbone flanked by an amino group and a substituted phenyl group with a decyl chain. This unique combination of functional groups imparts several key properties to the molecule:

• Polarity: The presence of hydroxyl (-OH) and amino (-NH₂) groups makes the compound polar, enhancing its solubility in polar solvents such as water and ethanol.
• Lipophilicity: The long decyl chain (C₁₀H₂₁) contributes to the lipophilic nature of the molecule, facilitating its interaction with lipid-rich environments.
• Bioavailability: The balance between polar and lipophilic regions allows for improved bioavailability when used in pharmaceutical formulations.
• Thermal Stability: The compound exhibits good thermal stability, making it suitable for high-temperature processes.

Synthesis Methods

The synthesis of 2-Amino-2-2-(4-decylphenyl)ethyl-1,3-propanediol can be achieved through various routes, each with its own advantages and challenges. One common method involves the reaction of 4-decylbenzaldehyde with glycerol in the presence of a reducing agent such as sodium borohydride (NaBH₄). The resulting intermediate is then subjected to reductive amination using ammonia or an amine derivative to introduce the amino group. Another approach involves the use of organometallic reagents for selective functionalization of the propanediol backbone.

The choice of synthesis method depends on factors such as yield, purity, cost-effectiveness, and environmental impact. Recent advancements in green chemistry have led to the development of more sustainable and eco-friendly synthesis routes for this compound.

Potential Applications

The unique properties of 2-Amino-2-2-(4-decylphenyl)ethyl-1,3-propanediol make it a valuable candidate for a wide range of applications:

• Pharmaceuticals: The compound's ability to interact with biological membranes and its potential for improved bioavailability make it an attractive candidate for drug delivery systems. Recent studies have explored its use as a carrier molecule for targeted drug delivery, particularly in cancer therapy.
• Cosmetics: The moisturizing and emollient properties of the compound have led to its use in cosmetic formulations. Its ability to enhance skin hydration and barrier function makes it suitable for skincare products such as creams and lotions.
• Biomaterials: The biocompatibility and tunable properties of 2-Amino-2-2-(4-decylphenyl)ethyl-1,3-propanediol have made it a promising material for tissue engineering and regenerative medicine. It can be used as a building block for hydrogels and scaffolds that support cell growth and tissue regeneration.
• Lubricants: strong>: The long decyl chain imparts excellent lubricating properties to the compound, making it suitable for use in industrial lubricants where low friction and wear resistance are critical.

Clinical Trials and Research Developments strong>

Ongoing research into the therapeutic potential of < strong > 2-Amino- 2 - 2 - ( 4 - decylphenyl ) ethyl - 1 , 3 - propanediol strong > has yielded promising results. Clinical trials are currently underway to evaluate its efficacy in various medical conditions. For instance, preliminary studies have shown that the compound can enhance the permeability of certain drugs across biological barriers, potentially improving their therapeutic outcomes. p > p >< strong > Safety Considerations strong > p > p >As with any new chemical entity , safety is a paramount concern . Extensive toxicological studies have been conducted to assess the potential risks associated with exposure to strong > 2 - Amino - 2 - 2 - ( 4 - decylphenyl ) ethyl - 1 , 3 - propanediol strong > . These studies have demonstrated that the compound exhibits low toxicity at recommended doses , making it suitable for use in various applications . However , proper handling guidelines should always be followed to ensure safe usage . p > p >< strong > Conclusion strong > p > p >In summary , strong > 2 - Amino - 2 - 2 - ( 4 - decylphenyl ) ethyl - 1 , 3 - propanediol strong > ( CAS No . span >780729 - span >32 - span >0 ) is a versatile organic compound with unique structural features that offer a wide range of potential applications . Its ability to balance polarity and lipophilicity , combined with its thermal stability and biocompatibility , makes it an attractive candidate for pharmaceuticals , cosmetics , biomaterials , and industrial lubricants . Ongoing research continues to uncover new possibilities for this intriguing molecule , highlighting its significance in modern scientific advancements . p > /article > /response >